Cas no 1805134-13-7 (4-Amino-6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine)

• Product Name: 4-Amino-6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine
• CAS No: 1805134-13-7
• MF: C₇H₆BrF₂IN₂
• MW: 362.941219806671
• CID: 4855736
• Update Time: 2025-05-25

4-Amino-6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine

• Inchi： 1S/C7H6BrF2IN2/c8-2-3-1-4(12)5(6(9)10)7(11)13-3/h1,6H,2H2,(H2,12,13)
• InChI Key： OOOQSICLKOJTCR-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C(=CC(CBr)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine

Introduction to 4-Amino-6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine (CAS No. 1805134-13-7)

4-Amino-6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine is a highly versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1805134-13-7, is a pyridine derivative featuring a unique structural configuration that makes it particularly valuable for the synthesis of biologically active molecules. The presence of multiple functional groups, including an amino group, a bromomethyl substituent, and a difluoromethyl group, coupled with an iodine atom at the 2-position, provides a rich scaffold for further chemical modifications and biological exploration.

The significance of this compound lies in its potential applications across various therapeutic areas. Pyridine-based molecules are well-documented for their role in drug discovery, with many approved drugs featuring a pyridine core. The specific arrangement of substituents in 4-Amino-6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine enhances its reactivity, making it an excellent candidate for the development of novel pharmacophores. For instance, the amino group can participate in hydrogen bonding interactions, while the bromomethyl and difluoromethyl groups offer opportunities for further functionalization via cross-coupling reactions.

In recent years, there has been a surge in research focused on developing small molecule inhibitors targeting complex diseases such as cancer, inflammation, and neurodegenerative disorders. The structural features of 4-Amino-6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine align well with the requirements for such inhibitors. Specifically, the iodine atom at the 2-position of the pyridine ring facilitates palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse pharmacological moieties. This flexibility has been leveraged in several studies to generate libraries of compounds for high-throughput screening.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently dysregulated in diseases such as cancer. By modifying the core structure of 4-Amino-6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine, researchers have been able to develop potent inhibitors that target specific kinases implicated in disease progression. For example, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are known to be involved in tumor growth and metastasis.

The incorporation of fluorine atoms is another key feature that enhances the biological activity of 4-Amino-6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine. Fluoro-substituted compounds often exhibit improved metabolic stability, better oral bioavailability, and enhanced binding affinity to biological targets. The difluoromethyl group, in particular, has been shown to modulate lipophilicity and electronic properties, thereby influencing drug-like characteristics. This has led to its widespread use in medicinal chemistry for optimizing pharmacokinetic profiles.

Recent advancements in computational chemistry have further accelerated the development of novel derivatives based on 4-Amino-6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine. Molecular modeling techniques allow researchers to predict the binding modes of these compounds to target proteins with high accuracy. By integrating experimental data with computational insights, scientists can rationally design modifications that enhance potency and selectivity. This interdisciplinary approach has been instrumental in identifying lead compounds for further optimization.

The bromomethyl substituent on 4-Amino-6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine also plays a critical role in its utility as a building block for drug discovery. Bromoalkanes are versatile intermediates that can undergo nucleophilic substitution reactions to introduce various functional groups. This reactivity has been exploited to generate libraries of diversified compounds for structure-activity relationship (SAR) studies. Such libraries are essential for understanding how different structural features influence biological activity and for guiding the design of next-generation drug candidates.

In conclusion, 4-Amino-6-(bromomethyl)-3-(difluoromethyl)-2-iodopyridine (CAS No. 1805134-13-7) represents a valuable scaffold for pharmaceutical research due to its unique structural features and reactivity profile. Its applications span multiple therapeutic areas, particularly in the development of kinase inhibitors and other biologically active molecules. The ongoing research leveraging this compound highlights its importance as a tool for drug discovery and underscores its potential to contribute to future therapeutic breakthroughs.